4,4'-Bis(10-(naphthalen-1-yl)anthracen-9-yl)-1,1'-biphenyl

• IUPAC Name: 9-naphthalen-1-yl-10-[4-[4-(10-naphthalen-1-ylanthracen-9-yl)phenyl]phenyl]anthracene
• InChI: InChI=1S/C60H38/c1-3-19-45-41(15-1)17-13-29-47(45)59-53-25-9-5-21-49(53)57(50-22-6-10-26-54(50)59)43-35-31-39(32-36-43)40-33-37-44(38-34-40)58-51-23-7-11-27-55(51)60(56-28-12-8-24-52(56)58)48-30-14-18-42-16-2-4-20-46(42)48/h1-38H
• InChI Key: HFUZCVTVOQHYBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=C4C=CC=CC4=C(C5=CC=CC=C53)C6=CC=C(C=C6)C7=CC=C(C=C7)C8=C9C=CC=CC9=C(C1=CC=CC=C18)C1=CC=CC2=CC=CC=C21
• Molecular Formula: C60H38
• Molecular Weight: 758.9 g/mol

Description

4,4'-Bis(10-(naphthalen-1-yl)anthracen-9-yl)-1,1'-biphenyl (BNAB) is an organic compound that belongs to the group of anthracene derivatives. It is a colorless solid that is soluble in organic solvents. BNAB has a wide range of applications in scientific research, including as a fluorescent dye, a photosensitizer, and a luminescent material. It is also used in the synthesis of other organic compounds and as a catalyst in various chemical reactions.

Scientific Research Applications

OLED Material Development

4,4'-Bis(10-(naphthalen-1-yl)anthracen-9-yl)-1,1'-biphenyl and its derivatives have been extensively researched for use in organic light-emitting diodes (OLEDs). Studies have focused on creating highly efficient blue-emitting materials. For example, Park et al. (2010) synthesized a series of new blue-emitting materials, including variations of this compound, for multilayer OLEDs. They found that these materials exhibited high external quantum efficiency and desirable color coordinates (Park et al., 2010).

Malatong et al. (2021) also designed anthracene-based deep blue emitters, including this compound, for OLEDs. These derivatives showed strong deep blue photoluminescence, exceeding standard blue for high-definition television (HDTV) (Malatong et al., 2021).

Electroluminescence Efficiency Enhancement

Lee et al. (2015) explored the electroluminescence properties of bispiro-type molecules based on anthracene derivatives for OLEDs. They found that these materials, including derivatives of this compound, showed efficient blue emission and good performance in devices (Lee et al., 2015).

Kim et al. (2013) synthesized novel blue emission materials based on dual core chromophores, where this compound was used to achieve high luminance and better thermal properties compared to single core materials (Kim et al., 2013).

Organic Field-Effect Transistors

Komori et al. (2014) developed thiophene/phenylene co-oligomers containing π-conjugated anthracene, naphthalene, and biphenyl central cores, such as derivatives of this compound, for light-emitting organic field-effect transistors (LE-OFETs). These materials showed clear laser oscillation and ambipolar transport characteristics (Komori et al., 2014).

Triplet-Triplet Annihilation Enhancement

Lim et al. (2019) synthesized new anthracene cored molecules for use as an efficiency enhancement layer in blue fluorescent OLEDs. Inserting a thin layer of these materials between the emitting layer and the electron transport layer significantly enhanced the external quantum efficiency of the blue device (Lim et al., 2019).